Cas no 20410-55-3 (Pentaphosphate)

Pentaphosphate structure
Pentaphosphate structure
Product Name:Pentaphosphate
CAS No:20410-55-3
MF:O16P5
MW:410.859205245972
CID:238924
PubChem ID:57418835
Update Time:2025-04-19

Pentaphosphate Chemical and Physical Properties

Names and Identifiers

    • Pentaphosphate
    • [oxido-[oxido-[oxido(phosphonatooxy)phosphoryl]oxyphosphoryl]oxyphosphoryl] phosphate
    • 20410-55-3
    • DTXSID40726277
    • Inchi: 1S/H7O16P5/c1-17(2,3)13-19(7,8)15-21(11,12)16-20(9,10)14-18(4,5)6/h(H,7,8)(H,9,10)(H,11,12)(H2,1,2,3)(H2,4,5,6)/p-7
    • InChI Key: QTPILKSJIOLICA-UHFFFAOYSA-G
    • SMILES: P(=O)([O-])(OP(=O)([O-])OP(=O)([O-])[O-])OP(=O)([O-])OP(=O)([O-])[O-]

Computed Properties

  • Exact Mass: 410.7874
  • Monoisotopic Mass: 410.78744390g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 498
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -7
  • Topological Polar Surface Area: 284Ų

Experimental Properties

  • PSA: 283.69

Pentaphosphate Related Literature

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